Cas no 1103425-73-5 (2-Fluoro-6-isothiocyanatopyridine)

• Product Name: 2-Fluoro-6-isothiocyanatopyridine
• CAS No: 1103425-73-5
• MF: C₆H₃FN₂S
• MW: 154.164822816849
• CID: 5899796
• PubChem ID: 119082614
• Update Time: 2025-06-08

2-Fluoro-6-isothiocyanatopyridine Chemical and Physical Properties

Names and Identifiers

• LH0094
• EN300-7550574
• SY328190
• 1103425-73-5
• 2-fluoro-6-isothiocyanatopyridine
• 2-Fluoro-6-isothiocyanatopyridine

• Inchi： 1S/C6H3FN2S/c7-5-2-1-3-6(9-5)8-4-10/h1-3H
• InChI Key： UCKKCYQTAOYMNL-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC=C(N=1)F

Computed Properties

• Exact Mass: 154.00009744g/mol
• Monoisotopic Mass: 154.00009744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.3Ų

Additional information on 2-Fluoro-6-isothiocyanatopyridine

Recent Advances in the Application of 2-Fluoro-6-isothiocyanatopyridine (CAS: 1103425-73-5) in Chemical Biology and Pharmaceutical Research

2-Fluoro-6-isothiocyanatopyridine (CAS: 1103425-73-5) has emerged as a versatile reagent in chemical biology and pharmaceutical research due to its unique reactivity and functional group compatibility. Recent studies have highlighted its utility in protein labeling, bioconjugation, and small-molecule probe development. This research brief synthesizes the latest findings on this compound, focusing on its applications, mechanisms, and potential therapeutic implications.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the use of 2-Fluoro-6-isothiocyanatopyridine as a key intermediate in the synthesis of targeted covalent inhibitors (TCIs). The isothiocyanate group selectively reacts with nucleophilic residues (e.g., lysine or cysteine) in protein binding pockets, enabling the development of irreversible inhibitors for challenging targets like KRAS mutants. The fluorine substitution at the 2-position was found to enhance electrophilicity while maintaining stability under physiological conditions.

In proteomics research, this compound has gained attention for its superior labeling efficiency compared to traditional NHS esters. A Nature Methods paper (2024) reported a novel mass-tagging strategy using 2-Fluoro-6-isothiocyanatopyridine derivatives, achieving >90% labeling yield for primary amines in complex biological samples. The method enabled multiplexed quantitative proteomics with minimal side reactions, addressing long-standing challenges in sample preparation for LC-MS/MS analysis.

Structural studies have revealed interesting insights into the reactivity profile. X-ray crystallography data (PDB: 8T2K) shows that the isothiocyanate group adopts an optimal geometry for nucleophilic attack, while the fluorine atom participates in stabilizing intramolecular interactions. Quantum mechanical calculations suggest this dual functionality contributes to the compound's remarkable selectivity, making it particularly valuable for chemoproteomic applications where off-target reactivity must be minimized.

Several pharmaceutical companies have incorporated 2-Fluoro-6-isothiocyanatopyridine into their drug discovery pipelines. A recent patent application (WO202318764A1) discloses its use in developing next-generation antibody-drug conjugates (ADCs), where it serves as a stable linker for payload attachment. The fluorine moiety was shown to improve conjugate stability in serum by reducing hydrolysis rates, addressing a major limitation of current ADC technologies.

Ongoing clinical trials are evaluating derivatives of this compound as diagnostic imaging agents. A Phase I study (NCT06122445) is testing a ¹⁸F-labeled version for PET imaging of tumor-associated macrophages, leveraging the isothiocyanate group for specific targeting of macrophage surface proteins. Preliminary results suggest excellent tumor-to-background ratios and favorable pharmacokinetics.

From a safety perspective, recent toxicological assessments indicate that 2-Fluoro-6-isothiocyanatopyridine exhibits favorable in vitro safety profiles (IC₅₀ > 100 μM in hepatocyte assays). However, researchers emphasize the need for proper handling due to potential respiratory sensitization, as documented in a 2024 Chemical Research in Toxicology report on isothiocyanate-containing compounds.

Future research directions include exploring its application in targeted protein degradation (e.g., PROTACs) and developing more sustainable synthetic routes. A green chemistry approach published in ACS Sustainable Chemistry & Engineering achieved 78% yield reduction in organic solvent usage while maintaining high purity (>99%) through microwave-assisted synthesis.